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Compound of Interest

Compound Name: 2-Chloro-4-nitrobenzotrifluoride

Cat. No.: B128743

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and
disposal of 2-Chloro-4-nitrobenzotrifluoride. Adherence to these procedures is essential for
ensuring laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Chloro-4-nitrobenzotrifluoride is
provided in the table below.

Property Value

Molecular Formula C7HsCIF3NO:2

Molecular Weight 225.55 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 247.4 £ 40.0 °C (Predicted)
Density 1.511 g/cm3

Flash Point 101 °C/213.8 °F

Storage Temperature Room temperature
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Hazard Identification and Safety Precautions

2-Chloro-4-nitrobenzotrifluoride is classified as a hazardous substance. The primary hazards
are summarized in the table below.

Precautionary Statement

Hazard GHS Classification
Codes
o P264, P270, P301+P317,
Acute Toxicity, Oral Category 4
P330, P501
P264, P280, P302+P352,
Skin Corrosion/Irritation Category 2 P321, P332+P317,
P362+P364
. P264, P280,
Serious Eye Damage/Eye
o Category 2 P305+P351+P338,
Irritation
P337+P317

Specific target organ toxicity — 261 P271 P304+P340
y b + 1

single exposure (Respirator Category 3
g P ( P 4 gory P319, P403+P233, P405

tract irritation)

Signal Word: Warning

Hazard Statements:

Harmful if swallowed.

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2-Chloro-4-
nitrobenzotrifluoride. The following table outlines the required PPE.
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Body Part

Required PPE

Specifications and
Remarks

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect for
tears or holes before use.
Remove and dispose of
contaminated gloves

immediately.

Eyes/Face

Safety goggles and face shield

Use of both safety goggles and
a face shield is required to

protect against splashes.

Body

Laboratory coat and chemical-

resistant apron

A flame-retardant lab coat
worn over personal clothing is
required. A chemical-resistant
apron should be worn when

handling larger quantities.

Respiratory

Use in a well-ventilated area or

with a fume hood.

For situations with a risk of
aerosol generation or spills, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

Operational Plan: Step-by-Step Handling

Procedures

The following workflow diagram and procedural steps outline the safe handling of 2-Chloro-4-

nitrobenzotrifluoride from receipt to disposal.
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Operational Workflow for 2-Chloro-4-nitrobenzotrifluoride
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Caption: Operational Workflow for 2-Chloro-4-nitrobenzotrifluoride.
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1. Receiving and Inspection:

o Upon receipt, visually inspect the container for any signs of damage or leaks.
« Verify that the container is properly labeled.

o Wear appropriate PPE (gloves and safety glasses) during inspection.

2. Storage:

o Store 2-Chloro-4-nitrobenzotrifluoride in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong bases.[2]

o Keep the container tightly sealed.[3]
o Ensure the storage area is clearly marked with the appropriate hazard warnings.
3. Preparation and Handling:

 All handling of 2-Chloro-4-nitrobenzotrifluoride must be conducted in a certified chemical
fume hood to minimize inhalation exposure.

o Ensure that an eyewash station and safety shower are readily accessible.[2]
o Assemble all necessary equipment and reagents before starting work.

4. Experimentation:

o Wear the full required PPE as detailed in the table above.

» Use the smallest quantity of the chemical necessary for the experiment.

» Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.[4]

Disposal Plan: Step-by-Step Procedures

1. Spill Cleanup:
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 In case of a small spill, absorb the liquid with an inert material such as vermiculite, sand, or
earth.[3] Do not use combustible materials like paper towels to absorb the initial spill.

o For larger spills, evacuate the area and contact the institutional safety office.

» Place the absorbent material into a clearly labeled, sealed container for hazardous waste
disposal.

e Clean the spill area with soap and water.

» All materials used for cleanup, including contaminated PPE, must be disposed of as
hazardous waste.

2. Waste Collection:

o Collect all waste containing 2-Chloro-4-nitrobenzotrifluoride in a dedicated, properly
labeled hazardous waste container.

e The container should be made of a material compatible with the chemical and should be kept
closed when not in use.

» Do not mix this waste with other waste streams unless compatibility has been confirmed.
3. Waste Disposal:

o Dispose of hazardous waste through your institution's designated hazardous waste
management program.

» All waste disposal must be in accordance with local, state, and federal regulations.[2]

o Ensure that the waste container is properly labeled with the chemical name and associated
hazards.

By adhering to these safety protocols and operational plans, you can minimize the risks
associated with the handling of 2-Chloro-4-nitrobenzotrifluoride and ensure a safe laboratory
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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